Cas no 1349807-52-8 ((S)-Benzyl 1-(oxetan-3-yl)pyrrolidin-3-ylcarbamate)

• Product Name: (S)-Benzyl 1-(oxetan-3-yl)pyrrolidin-3-ylcarbamate
• CAS No: 1349807-52-8
• MF: C₁₅H₂₀N₂O₃
• MW: 276.330904006958
• CID: 4457598
• PubChem ID: 56965558
• Update Time: 2025-07-18

(S)-Benzyl 1-(oxetan-3-yl)pyrrolidin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• Benzyl [(3S)-1-(3-oxetanyl)-3-pyrrolidinyl]carbamate
• (S)-BENZYL1-(OXETAN-3-YL)PYRROLIDIN-3-YLCARBAMATE
• AKOS025311358
• (S)-Benzyl 1-(oxetan-3-yl)pyrrolidin-3-ylcarbamate
• 1349807-52-8
• BENZYL N-[(3S)-1-(OXETAN-3-YL)PYRROLIDIN-3-YL]CARBAMATE
• KS-6955

• MDL： N/A
• Inchi： 1S/C15H20N2O3/c18-15(20-9-12-4-2-1-3-5-12)16-13-6-7-17(8-13)14-10-19-11-14/h1-5,13-14H,6-11H2,(H,16,18)/t13-/m0/s1
• InChI Key： JLDGHCCLXOHBQA-ZDUSSCGKSA-N
• SMILES： O1CC(C1)N1CC[C@@H](C1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 276.14739250Da
• Monoisotopic Mass: 276.14739250Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 50.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on (S)-Benzyl 1-(oxetan-3-yl)pyrrolidin-3-ylcarbamate

(S)-Benzyl 1-(oxetan-3-yl)pyrrolidin-3-ylcarbamate (CAS No. 1349807-52-8): An Overview of Its Synthesis, Applications, and Recent Research Advances

(S)-Benzyl 1-(oxetan-3-yl)pyrrolidin-3-ylcarbamate (CAS No. 1349807-52-8) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of carbamates, which are widely used in the synthesis of various pharmaceuticals and agrochemicals. The chiral center in the molecule, along with the oxetane ring, contributes to its stereochemical diversity and functional versatility.

The synthesis of (S)-Benzyl 1-(oxetan-3-yl)pyrrolidin-3-ylcarbamate typically involves a multi-step process that includes the formation of the oxetane ring and the introduction of the chiral center. One common approach is to start with a suitable pyrrolidine derivative, which is then functionalized to introduce the oxetane ring through a ring-opening reaction. The chiral center is often introduced using enantioselective catalysis or asymmetric synthesis techniques. Recent advancements in catalytic methods have significantly improved the yield and enantioselectivity of these reactions, making the synthesis more efficient and cost-effective.

In terms of its applications, (S)-Benzyl 1-(oxetan-3-yl)pyrrolidin-3-ylcarbamate has shown promise in various areas of medicinal chemistry. One notable application is in the development of central nervous system (CNS) drugs. The compound's ability to cross the blood-brain barrier and its potential for modulating neurotransmitter systems make it an attractive candidate for treating neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression. Recent studies have demonstrated that derivatives of this compound can effectively inhibit certain enzymes involved in neurodegenerative processes, thereby providing a therapeutic benefit.

Another area where (S)-Benzyl 1-(oxetan-3-yl)pyrrolidin-3-ylcarbamate has shown potential is in cancer research. The compound's ability to interact with specific protein targets involved in cell signaling pathways has led to its evaluation as a potential anticancer agent. Preclinical studies have indicated that it can selectively inhibit cancer cell proliferation while sparing normal cells, suggesting a favorable therapeutic window. Ongoing research is focused on optimizing the structure to enhance its potency and selectivity.

Beyond its medicinal applications, (S)-Benzyl 1-(oxetan-3-yl)pyrrolidin-3-ylcarbamate has also found use in materials science and polymer chemistry. The presence of the oxetane ring makes it an excellent building block for constructing functional polymers with unique properties such as high mechanical strength and thermal stability. These polymers have potential applications in areas such as coatings, adhesives, and biomedical devices.

The safety profile of (S)-Benzyl 1-(oxetan-3-yl)pyrrolidin-3-ylcarbamate is an important consideration for both research and commercial applications. Extensive toxicological studies have been conducted to evaluate its safety in various biological systems. Results from these studies indicate that the compound exhibits low toxicity at therapeutic concentrations, making it a viable candidate for further development. However, ongoing monitoring and assessment are necessary to ensure its long-term safety.

In conclusion, (S)-Benzyl 1-(oxetan-3-yl)pyrrolidin-3-ylcarbamate (CAS No. 1349807-52-8) is a versatile compound with significant potential in multiple fields of research and application. Its unique structural features, combined with its biological activities and safety profile, make it an attractive target for further investigation and development. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the scientific community.